2,11-dimethyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione

• IUPAC Name: 9,13-dimethyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2,4,6-triene-11-thione
• InChI: InChI=1S/C12H14N2OS/c1-7-10-8-5-3-4-6-9(8)15-12(7,2)14-11(16)13-10/h3-7,10H,1-2H3,(H2,13,14,16)
• InChI Key: KHNYRGKEGQXNQU-UHFFFAOYSA-N
• Canonical SMILES: CC1C2C3=CC=CC=C3OC1(NC(=S)N2)C
• Molecular Formula: C12H14N2OS
• Molecular Weight: 234.32 g/mol

Description

The compound 2,11-dimethyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione is a heterocyclic molecule that is part of a class of compounds known for their complex structures and potential biological activities. While the specific compound is not directly mentioned in the provided papers, related structures and their syntheses, properties, and transformations are discussed, which can provide insights into the analysis of the compound .

Synthesis Analysis

The synthesis of related compounds often involves multi-component reactions such as the Biginelli condensation, which is a method used to prepare dihydropyrimidinones and thiones . This type of reaction typically involves the condensation of an aldehyde, a β-keto ester, and urea or thiourea. The synthesis of similar compounds has also been achieved through the condensation of amines with aldehydes, followed by reduction and further chemical transformations . These methods highlight the complexity and the multi-step nature of synthesizing such intricate molecules.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using techniques such as single-crystal X-ray diffraction and FT-IR spectroscopy . These methods provide detailed information about bond lengths, bond angles, and torsion angles, which are crucial for understanding the three-dimensional conformation of the molecule. Theoretical calculations using Hartree-Fock (HF) and Density Functional Theory (DFT) methods complement these experimental techniques by predicting vibrational frequencies and molecular electrostatic potential maps .

Chemical Reactions Analysis

The related compounds exhibit interesting chemical behaviors, such as isomerization in DMSO solution and deacetylation in boiling ethanol in the presence of HCl . These reactions indicate that the compounds can undergo structural transformations under certain conditions, which could be relevant for the compound of interest when considering its reactivity and stability.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structure. The presence of different functional groups and heteroatoms within the ring systems can affect properties such as solubility, melting point, and reactivity. Theoretical studies, such as those involving molecular electrostatic potential (MEP) maps and frontier molecular orbitals, provide insights into the reactivity and interaction potential of these molecules . Additionally, the crystal packing and intermolecular interactions can be studied using programs like Crystal Explorer to understand the solid-state properties .

Scientific Research Applications

Chemical Transformations and Synthesis

• In chemical research, derivatives of 2,11-dimethyl-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione undergo interesting transformations. For instance, unexpected isomerizations and deacetylations of related compounds in specific conditions have been observed, showcasing the compound's reactivity and potential in synthetic chemistry (Sedova, Krivopalov, & Shkurko, 2017).
• The synthesis of novel derivatives and rearrangements under different conditions, such as in toluene or pyridine, highlights the versatility of this chemical structure in creating diverse compounds (Kim, 1986).

Pharmaceutical and Biological Research

• In pharmaceutical research, derivatives of this compound are synthesized for potential biological activities. For example, studies have focused on the synthesis and structure of methano[1,3]thiazolo[2,3-d][1,3,5]benzoxa-diazocine derivatives and their antiradical activities (Kulakov, Talipov, Shulgau, & Seilkhanov, 2014).
• The compound's derivatives have also been examined for their potential antioxidant and antimicrobial activities, contributing to the search for new therapeutic agents (Bassyouni, Tawfik, Hamed, Soltan, Elhefnawi, El-Rashedy, Moharam, & Rehim, 2012).

Material Science and Chemistry

• In material science, the synthesis of this compound and its derivatives can lead to new materials with unique properties. For instance, spirooxazacamphorsultam derivatives have been synthesized, showcasing the potential of these compounds in developing novel materials (Wilke, Goodenough, Bausch, Cline, Abrams, Fayer, Swenson, & Cermak, 2010).